Cas no 2229634-34-6 (1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229634-34-6
• MF: C₁₄H₁₄F₂O₄
• MW: 284.255371570587
• CID: 6290934
• PubChem ID: 165678738
• Update Time: 2025-06-24

1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid
• 2229634-34-6
• EN300-1972444
• 1-[2-(difluoromethoxy)phenyl]-4-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C14H14F2O4/c15-13(16)20-11-4-2-1-3-10(11)14(12(18)19)7-5-9(17)6-8-14/h1-4,13H,5-8H2,(H,18,19)
• InChI Key： ZYMYEOWUSUXINR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C(=O)O)CCC(CC1)=O)F

Computed Properties

• Exact Mass: 284.08601525g/mol
• Monoisotopic Mass: 284.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid

1-2-(Difluoromethoxy)Phenyl-4-Oxocyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2229634-34-6, commonly referred to as 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluoromethoxy phenyl group with a cyclohexane ring containing a ketone and a carboxylic acid functional group. The presence of these functional groups imparts the molecule with distinct chemical and biological properties, making it an interesting subject for research and development.

Recent studies have highlighted the importance of difluoromethoxy substituents in modulating the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. The difluoromethoxy group is known to enhance the lipophilicity of molecules, which can improve their bioavailability and permeability across biological membranes. This feature makes 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid a promising candidate for drug delivery systems and therapeutic agents.

The cyclohexane ring in this compound serves as a rigid framework that can influence the molecule's conformational flexibility and stability. The 4-keto group within the cyclohexane ring adds another layer of complexity to the molecule's reactivity, enabling it to participate in various chemical transformations. For instance, the ketone group can undergo nucleophilic additions or reductions, providing avenues for further functionalization and diversification of the molecule.

The carboxylic acid group at position 1 of the cyclohexane ring introduces acidity into the molecule, which can be exploited in various chemical reactions such as esterifications or amidations. This functional group also plays a crucial role in determining the molecule's solubility properties, making it amenable to both hydrophilic and lipophilic environments depending on its chemical context.

From a synthetic standpoint, the construction of 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the difluoromethoxy phenyl derivative, followed by its coupling with a suitably substituted cyclohexanone derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantioselectivity in constructing such complex molecules, thereby opening new possibilities for drug development.

In terms of applications, this compound has shown potential in several areas, including medicinal chemistry, agrochemistry, and materials science. Its ability to act as a chiral building block makes it valuable in the synthesis of enantiomerically pure compounds, which are critical for modern drug discovery programs. Additionally, the presence of multiple functional groups allows for further modification, enabling researchers to tailor the molecule's properties for specific applications.

Recent research has also explored the use of 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid as a lead compound in drug design targeting various diseases. For example, studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory conditions. The compound's ability to modulate cellular signaling pathways makes it an attractive candidate for developing novel therapeutic agents.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the molecular interactions that govern this compound's bioactivity. These studies have revealed that the difluoromethoxy group plays a critical role in stabilizing key protein-ligand interactions, thereby enhancing the compound's efficacy as a therapeutic agent.

In conclusion, 1-2-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a valuable tool for advancing scientific research and innovation.